B1577704 Brevinin-2RTb

Brevinin-2RTb

Cat. No.: B1577704
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Brevinin-2RTb is a member of the Brevinin superfamily, a class of antimicrobial peptides (AMPs) predominantly isolated from amphibian skin secretions. It was identified in the skin-derived cDNA library of Amolops ricketti, a frog species native to China and Vietnam . Like other Brevinin peptides, it is characterized by a conserved N-terminal region and a variable C-terminal domain, which often forms a hydrophobic α-helical structure critical for membrane disruption and antimicrobial activity. This compound is co-expressed with other variants, including Brevinin-1RTa, Brevinin-1RTb, Brevinin-1RTc, and Brevinin-2RTa, suggesting evolutionary diversification within the host species . While its exact antimicrobial spectrum and potency remain under investigation, its structural homology to other Brevinin-2 peptides implies activity against Gram-positive and Gram-negative bacteria, fungi, and possibly enveloped viruses.

Properties

bioactivity

Antibacterial

sequence

GILDTLKEFGKTAAKGIAQSLLSTASCKLAKTC

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Brevinin Compounds

Brevinin-2RTb shares functional and structural similarities with other Brevinin-2 family members but exhibits distinct features in source, yield, and biological roles. Below is a detailed comparison:

Table 1: Comparative Overview of this compound and Related Peptides

Compound Source Species Geographic Distribution Yield (nmol/g dry skin) Key Functions References
This compound Amolops ricketti China, Vietnam Not specified Antimicrobial activity (presumed) Wang et al., 2012
Brevinin-2PRa Rana pirica Japan 680 Antimicrobial activity Conlon et al., 2004a
Brevinin-2GUb Hylarana guntheri China Not specified Antimicrobial and insulin-releasing activity Conlon et al., 2008a
Brevinin-2 (B2RP) Lithobates septentrionalis USA Not specified Antimicrobial activity Abdel-Wahab et al., 2010
Brevinin-2R Rana ridibunda Europe Not specified Broad-spectrum antimicrobial activity Ghavami et al., 2008

Key Findings from Comparative Studies

Structural Variations: this compound and Brevinin-2RTa from A. ricketti share sequence homology but differ in their C-terminal domains, which may influence target specificity . Brevinin-2PRa (Japan) and Brevinin-2GUb (China) exhibit divergent amino acid residues in their hydrophobic regions, correlating with differences in hemolytic activity and microbial selectivity .

Functional Diversity: Insulin-Releasing Activity: Brevinin-2GUb and Brevinin-2-related peptide (B2RP) demonstrate dual functionality, stimulating insulin release in addition to antimicrobial effects . pirica skin . This compound’s yield remains unquantified, limiting direct potency comparisons.

Geographic and Taxonomic Distribution: this compound is restricted to A. ricketti in East/Southeast Asia, while Brevinin-2R (R. ridibunda) and B2RP (L. septentrionalis) are found in European and North American species, respectively . This geographic segregation highlights adaptive evolution driven by regional pathogen pressures.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.